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Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Compound: (2R)-alpha-methyl-2-pyridineethanol (CAS: 27911-63-3)

Executive Summary & Chemical Identity

In modern pharmaceutical development and asymmetric synthesis, chiral pyridine derivatives
are indispensable building blocks. (2R)-alpha-methyl-2-pyridineethanol—also known as (R)-1-
(Pyridin-2-yl)ethanol or (R)-2-(1-Hydroxyethyl)pyridine—is a highly valuable chiral synthon used
in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals[1].

Unlike a standard 16-section Safety Data Sheet (SDS) that merely lists hazards, this
whitepaper synthesizes physicochemical data with mechanistic toxicology to provide a
comprehensive, field-proven guide for handling this compound safely and effectively.

Physicochemical Profiling & Mechanistic Reactivity

Understanding the physical properties of (2R)-alpha-methyl-2-pyridineethanol is critical for
predicting its behavior in a laboratory setting. The molecule features a pyridine ring (a weak
base) and a secondary alcohol (a hydrogen-bond donor and acceptor), which together dictate
its phase transitions and solubility profiles[1].
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Quantitative Data & Causality Summary

Property

Mechanistic Causality &
Handling Significance

CAS Number

27911-63-3

Unique identifier for the (R)-

enantiomer[1].

Molecular Weight

123.15 g/mol

Low molecular weight
facilitates rapid dermal and
mucosal absorption upon

contact[1].

Melting Point

35.0°C-39.0°C

The compound rests on the
boundary of solid and liquid at
ambient temperatures.
Fluctuations in lab temperature
can cause phase changes,
altering spill dynamics from a

powder to a spreading liquid.

Boiling Point

98 °C at 12 mmHg

Moderate volatility under
reduced pressure. Heating the
compound significantly
increases the risk of inhalation

exposure.

Specific Rotation

+24° to +31° (C=1, toluene)

Confirms enantiomeric purity
(ee = 95%), critical for
downstream asymmetric

synthesis[2].

LogP (XLogP3)

Its amphiphilic nature allows it
to partition efficiently into both
aqueous environments
(blood/cytosol) and lipid
bilayers (cell membranes)[1].

Mechanistic Toxicology & Hazard Assessment
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Standard SDS documents list the Globally Harmonized System (GHS) hazard statements, but
they rarely explain the why. As an application scientist, understanding the toxicological
mechanism is the first line of defense.

H302: Harmful if swallowed[1].

o Mechanism: The compound's LogP of ~0.2 allows for rapid, passive diffusion across the
gastrointestinal epithelium. Once in systemic circulation, the pyridine moiety can undergo
hepatic N-oxidation, potentially generating reactive intermediates that induce oxidative
stress.

H315: Causes skin irritation[1].

o Mechanism: The basicity of the pyridine nitrogen (conjugate acid pKa ~5.2) combined with
the lipophilic backbone disrupts the lipid matrix of the stratum corneum. This leads to
localized defatting, barrier degradation, and subsequent erythema (inflammation).

H318 / H319: Causes serious eye damage / eye irritation[1].

o Mechanism: The aqueous environment of the cornea readily dissolves the compound,
creating a localized alkaline microenvironment. This rapid pH shift can cause
saponification of cell membrane lipids and denaturation of structural proteins in the eye,
leading to severe, potentially irreversible damage[1].

H335: May cause respiratory irritation[1].

o Mechanism: Inhalation of vapors (especially if the compound is heated above its melting
point) introduces the basic pyridine vapor directly to the moist mucosal lining of the
respiratory tract, causing immediate cellular irritation and coughing.

Exposure Mitigation & First Aid Workflow

To ensure rapid decision-making during an accidental exposure, the following logic-driven
workflow maps out the immediate first aid responses based on the route of exposure.
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Accidental Exposure to

(2R)-alpha-methyl-2-pyridineethanol

\/

Determine Exposure Route

AN

Inhalation (H335) Skin Contact (H315) Eye Contact (H318/H319) Ingestion (H302)

Rinse mouth. Do NOT
induce vomiting.

Move to fresh air.
Provide O2 if needed.

Wash with soap & water.
Remove contaminated clothing.

Rinse cautiously with water
for 15+ minutes.

Seek Medical Attention
(Provide SDS)

Click to download full resolution via product page

Workflow for exposure mitigation and first aid response to (2R)-alpha-methyl-2-pyridineethanol.
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Self-Validating Protocol: Safe Handling & Spill
Response

Trustworthiness in laboratory operations relies on protocols that inherently verify their own
success. The following Standard Operating Procedure (SOP) for spill response is designed as
a self-validating system.

Phase 1: Preparation & Containment

o Assess the State: Because the melting point is ~35-39°C, determine if the spill is solid
(powder/lump) or liquid.

e Don PPE: Equip nitrile gloves (minimum 0.11 mm thickness for splash protection), tightly
fitting safety goggles, and a chemically resistant lab coat.

¢ Containment:

o If Liquid: Surround the spill with an inert, non-combustible absorbent material (e.g., dry
sand or vermiculite). Do not use combustible materials like sawdust.

o If Solid: Gently sweep up the material using a spark-proof tool to avoid dust generation.

Phase 2: Decontamination & Neutralization

o Collection: Transfer the absorbed liquid or swept solid into a chemically compatible, sealable
hazardous waste container.

o Surface Decontamination: Wash the spill area with a mild, slightly acidic cleaning solution
(e.g., dilute citric acid cleaner) to neutralize the basic pyridine residues, followed by a
thorough wash with deionized water.

Phase 3: The Self-Validation Step

e pH Verification: To ensure the area is entirely decontaminated and safe for regular use, swab
the cleaned surface with a damp piece of universal pH indicator paper.

o Validation Check: If the paper indicates an alkaline pH (>7), residual compound remains.
Repeat Step 5. If the paper indicates a neutral pH (~7), the decontamination is

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13587132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

scientifically validated and complete.

* Disposal: Label the sealed container clearly with "Hazardous Waste: Contains Pyridine
Derivative (CAS 27911-63-3)" and dispose of it according to institutional and federal
environmental regulations[2].

References

To ensure the highest level of authoritative grounding, the data and mechanistic insights
provided in this whitepaper are sourced from verified chemical databases and supplier safety
documentation.

e PubChem Compound Summary for CID 642847: National Center for Biotechnology
Information. "(1R)-1-(pyridin-2-yl)ethan-1-ol".[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.jk-sci.com/products/a01272429
https://pubchem.ncbi.nlm.nih.gov/compound/642847
https://www.benchchem.com/product/b13587132?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1R_-1-_pyridin-2-yl_ethan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1R_-1-_pyridin-2-yl_ethan-1-ol
https://www.jk-sci.com/products/a01272429
https://www.benchchem.com/product/b13587132/docs#technical-whitepaper-advanced-safety-data-guide-2r-alpha-methyl-2-pyridineethanol
https://www.benchchem.com/product/b13587132/docs#technical-whitepaper-advanced-safety-data-guide-2r-alpha-methyl-2-pyridineethanol
https://www.benchchem.com/product/b13587132/docs#technical-whitepaper-advanced-safety-data-guide-2r-alpha-methyl-2-pyridineethanol
https://www.benchchem.com/product/b13587132/docs#technical-whitepaper-advanced-safety-data-guide-2r-alpha-methyl-2-pyridineethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13587132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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